Cas no 27104-73-0 (Methyl isoquinoline-3-carboxylate)

Methyl isoquinoline-3-carboxylate Properties

Names and Identifiers

• Methyl isoquinoline-3-carboxylate
• 3-Isoquinolinecarboxylic acid, methyl ester
• Methyl 3-isoquinolinecarboxylate
• 3-carbomethoxy-isochinoline
• 3-methoxycarbonylisoquinoline
• isoquinoline-3-carboxylic acid methyl ester
• isoquinoline-3-methylcarboxylate
• PubChem16888
• Maybridge1_001945
• KSC497K1B
• HMS547A09
• ZBCGBIZQNMVMPC-UHFFFAOYSA-N
• methyl isoquinoline-3-carbo-xylate
• BCP05782
• SBB053994
• STL560143
• RW2951
• BBL037033
• VQ10412
• TRA0077983
• Methyl 3-isoquinolinec
• CHEBI:183729
• SDCCGMLS-0065873.P001
• A5289
• CS-W016858
• FT-0628748
• PD185896
• MFCD00075138
• SCHEMBL214090
• SY018429
• Bis(2-Pyrrolidinoethyl)ether
• DTXSID10352385
• J-200107
• SR-01000640142-1
• 27104-73-0
• EQT2546QNR
• UNII-EQT2546QNR
• PS-4179
• CHEMBL416152
• CHEMBL-416152
• 3-Isoquinolinecarboxylic acid methyl ester
• CCG-50796
• AKOS015851535
• METHYL-3-ISOQUINOLINECARBOXYLATE
• Methyl 3-isoquinolinecarboxylate, 98%
• AC-7697
• AM20051023
• DB-000598
• +Expand

• MDL： MFCD00075138
• InChIKey： ZBCGBIZQNMVMPC-UHFFFAOYSA-N
• Inchi： 1S/C11H9NO2/c1-14-11(13)10-6-8-4-2-3-5-9(8)7-12-10/h2-7H,1H3
• SMILES： O(C([H])([H])[H])C(C1=C([H])C2=C([H])C([H])=C([H])C([H])=C2C([H])=N1)=O
• BRN： 473630

Computed Properties

• Exact Mass: 187.06300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 187.063329
• Heavy Atom Count: 14
• Complexity: 217
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 39.2

Experimental Properties

• LogP: 2.02140
• PSA: 39.19000
• Refractive Index: 1.4900 (estimate)
• Boiling Point: 344.6°C at 760 mmHg
• Melting Point: 86-88 °C (lit.)
• Flash Point: 162.2 °C
• Color/Form: Pale-yellow to Yellow-brown Solid
• Solubility: Not determined
• Density: 1.1963 (rough estimate)

Methyl isoquinoline-3-carboxylate Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning

Methyl isoquinoline-3-carboxylate Customs Data

• HS CODE：2933499090
• Customs Data：

  China Customs Code:

  2933499090

  Overview:

  2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%